Cas no 100181-33-7 (1,2-Thiazetidine-2-carboxamide,1,1-dioxide)

• Product Name: 1,2-Thiazetidine-2-carboxamide,1,1-dioxide
• CAS No: 100181-33-7
• MF: C₃H₆N₂O₃S
• MW: 150.156339168549
• CID: 123984
• PubChem ID: 45084281
• Update Time: 2025-04-18

1,2-Thiazetidine-2-carboxamide,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Thiazetidine-2-carboxamide,1,1-dioxide
• 1,2-Thiazetidine-2-carboxamide,1,1-dioxide(9CI)
• 1,1-dioxo-1,2-thiazetidine-2-carboxamide
• 100181-33-7
• 1,2-Thiazetidine-2-carboxamide 1,1-dioxide
• 1,1-dioxo-1lambda,2-thiazetidine-2-carboxamide

• Inchi： 1S/C3H6N2O3S/c4-3(6)5-1-2-9(5,7)8/h1-2H2,(H2,4,6)
• InChI Key： UTWSPOUNFCYXDU-UHFFFAOYSA-N
• SMILES： S1(CCN1C(N)=O)(=O)=O

Computed Properties

• Exact Mass: 150.00998
• Monoisotopic Mass: 150.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: -1

Experimental Properties

• PSA: 80.47